Cas no 25188-08-3 (2-Naphthalenesulfonicacid,4-hydroxy-7-[[[[5-hydroxy-6-[(2-methoxyphenyl)azo]-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-3-[(2-methyl-4-sulfophenyl)azo]-(9CI))

• Product Name: 2-Naphthalenesulfonicacid,4-hydroxy-7-[[[[5-hydroxy-6-[(2-methoxyphenyl)azo]-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-3-[(2-methyl-4-sulfophenyl)azo]-(9CI)
• CAS No: 25188-08-3
• MF: C₃₅H₂₈N₆O₁₃S₃
• MW: 836.824224472046
• CID: 272023
• PubChem ID: 22928
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid,4-hydroxy-7-[[[[5-hydroxy-6-[(2-methoxyphenyl)azo]-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-3-[(2-methyl-4-sulfophenyl)azo]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid,4-hydroxy-7-[[[[5-hydroxy-6-[(2-methoxyphenyl)azo]-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-3-[(2-methyl-4-sulfophenyl)azo]-(9CI)
• 2-Naphthalenesulfonicacid,4-hydroxy-7-[[[[5-hydroxy-6-[(2-methoxyphenyl)azo]-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-3-[
• (3E)-3-[2-(2-methoxybenzyl)hydrazinylidene]-7-[({(6E)-6-[2-(2-methyl-4-sulfophenyl)hydrazinylidene]-5-oxo-7-sulfo-5,6-dihydronaphthalen-2-yl}carbamoyl)amino]-4-oxo-3,4-dihydronaphthalene-2-sulfonic acid
• 7-((((6-((o-Anisyl)azo)-5-hydroxy-7-sulpho-2-naphthyl)amino)carbonyl)amino)-4-hydroxy-3-((2-methyl-4-sulphophenyl)azo)naphthalene-2-sulphonic acid
• 2-NAPHTHALENESULFONIC ACID, 4-HYDROXY-7-((((5-HYDROXY-6-(2-(2-METHOXYPHENYL)DIAZENYL)-7-SULFO-2-NAPHTHALENYL)AMINO)CARBONYL)AMINO)-3-(2-(2-METHYL-4-SULFOPHENYL)DIAZENYL)-
• NSC47764
• NSC-47764
• C.I. Direct Red 24, (*Trisodium salt*)
• Amanil Fast Scarlet 4BA
• UNII-02750X7990
• DIRECT RED 24 (FREE ACID)
• BDBM50316069
• 2-Naphthalenesulfonic acid, 4-hydroxy-7-((((5-hydroxy-6-((2-methoxyphenyl)azo)-7-sulfo-2-naph- thalenyl)amino)carbonyl)amino)-3-((2-methyl-4-sulfophenyl)azo)
• 4-hydroxy-7-[[5-hydroxy-6-[(E)-(2-methyl-4-sulfo-phenyl)azo]-7-sulfo-2-naphthyl]carbamoylamino]-3-[(E)-(2-methoxyphenyl)azo]naphthalene-2-sulfonic acid
• DTXSID501023991
• 02750X7990
• C.I. Direct Red 24
• Q27247527
• C.I. DIRECT RED 24 (FREE ACID)
• 2-NAPHTHALENESULFONIC ACID, 4-HYDROXY-7-((((5-HYDROXY-6-((2-METHOXYPHENYL)AZO)-7-SULFO-2-NAPHTHALENYL)AMINO)CARBONYL)AMINO)-3-((2-METHYL-4-SULFOPHENYL)AZO)-
• EINECS 246-724-2
• Direct Red 24 free acid
• 4-hydroxy-7-(3-(5-hydroxy-6-((2-methoxyphenyl)diazenyl)-7-sulfonaphthalen-2-yl)ureido)-3-((2-methyl-4-sulfophenyl)diazenyl)naphthalene-2-sulfonic acid
• 25188-08-3
• CHEMBL1092083
• C.I. 29185

• Inchi： 1S/C35H28N6O13S3/c1-18-13-23(55(45,46)47)9-12-26(18)38-40-31-29(56(48,49)50)16-19-14-21(7-10-24(19)33(31)42)36-35(44)37-22-8-11-25-20(15-22)17-30(57(51,52)53)32(34(25)43)41-39-27-5-3-4-6-28(27)54-2/h3-17,42-43H,1-2H3,(H2,36,37,44)(H,45,46,47)(H,48,49,50)(H,51,52,53)/b40-38+,41-39+
• InChI Key： RQOXTBNOVJMAHF-QYGUTFKISA-N
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)NC(NC1C=CC2C(=C(C(=CC=2C=1)S(=O)(=O)O)/N=N/C1C=CC=CC=1OC)O)=O)O)/N=N/C1C=CC(=CC=1C)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 850.1035
• Monoisotopic Mass: 850.103297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 58
• Rotatable Bond Count: 11
• Complexity: 2070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 322
• XLogP3: 4.4

Experimental Properties

• Density: 1.64
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.734
• PSA: 303.37